Cas no 1806827-51-9 (3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride)

• Product Name: 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride
• CAS No: 1806827-51-9
• MF: C₇H₂BrClF₂N₂O₂S
• MW: 331.521785259247
• CID: 4860191
• Update Time: 2025-08-05

3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride

• Inchi： 1S/C7H2BrClF2N2O2S/c8-5-4(1-12)13-2-3(7(10)11)6(5)16(9,14)15/h2,7H
• InChI Key： NZFKPKUYUZXAEO-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=CC(C(F)F)=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 404
• XLogP3: 2.2
• Topological Polar Surface Area: 79.2

Additional information on 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride

Introduction to 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1806827-51-9)

3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride, identified by its CAS number 1806827-51-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in the synthesis of active pharmaceutical ingredients (APIs) and specialty chemicals. The structural features of this molecule, including the presence of a bromo substituent, a cyano group, a difluoromethyl moiety, and a sulfonyl chloride functional group, make it a versatile intermediate for further chemical transformations.

The sulfonyl chloride moiety in the molecular structure is particularly noteworthy, as it serves as a reactive handle for introducing sulfonamide functionalities into target molecules. Sulfonamides are a critical class of pharmacophores found in numerous drugs, including antibiotics, anti-inflammatory agents, and antiviral medications. The reactivity of the sulfonyl chloride group allows for facile coupling with amines under mild conditions, facilitating the synthesis of sulfonamide derivatives with tailored biological properties.

Furthermore, the bromo and cyano substituents in 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride provide additional sites for functionalization. The bromo group can be readily engaged in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of biaryl or heteroaryl systems. The cyano group, on the other hand, can be hydrolyzed to a carboxylic acid or reduced to an amine, offering further flexibility in synthetic pathways.

The difluoromethyl group is another key feature of this compound, which has been extensively studied for its ability to enhance metabolic stability and binding affinity in drug candidates. Difluoromethyl groups are frequently incorporated into pharmaceuticals to improve their pharmacokinetic profiles by reducing susceptibility to enzymatic degradation. This structural element is also known to modulate electronic properties and lipophilicity, making it valuable for optimizing drug-like properties.

In recent years, 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride has found applications in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a building block in the synthesis of kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The pyridine core is a common scaffold in kinase inhibitors due to its ability to interact with ATP-binding pockets through hydrogen bonding and hydrophobic interactions. The presence of multiple functional groups on this scaffold allows for precise tuning of binding affinity and selectivity.

Moreover, studies have explored the potential of this compound in the field of agrochemicals. Pyridine derivatives are widely used as intermediates in the synthesis of herbicides and pesticides due to their ability to interfere with plant growth regulators or insect nervous systems. The unique combination of substituents in 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride makes it a promising candidate for developing next-generation agrochemicals with improved efficacy and environmental safety.

The synthetic utility of this compound has also been highlighted in several recent publications. A notable example involves its use in the preparation of pyridine-based ligands for transition metal catalysis. These ligands are crucial for facilitating cross-coupling reactions that are pivotal in constructing complex organic molecules. The reactivity of the sulfonyl chloride group allows for easy introduction of sulfonamide-based ligands, which can be further modified to achieve desired catalytic properties.

Another area where this compound has made an impact is in medicinal chemistry research. Researchers have employed 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride as an intermediate in the synthesis of small-molecule probes for protein-protein interaction studies. Pyridine-based probes are particularly useful for investigating signaling pathways and protein targets involved in diseases such as cancer and neurodegeneration. The structural diversity offered by this compound enables the generation of probes with high specificity and affinity.

The versatility of 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride extends to material science applications as well. Pyridine derivatives are increasingly being used in the design of organic electronic materials due to their electron-deficient nature and ability to form stable coordination complexes with metals. This compound has been explored as a precursor for synthesizing organic semiconductors and light-emitting diodes (OLEDs), where its structural features contribute to optimized electronic properties.

In conclusion, 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1806827-51-9) is a multifunctional compound with broad applicability across various scientific disciplines. Its unique structural features make it an invaluable intermediate for pharmaceutical synthesis, agrochemical development, catalysis, and material science research. As advancements continue to be made in synthetic chemistry and drug discovery, the importance of such versatile building blocks is expected to grow even further.